Cas no 1424472-08-1 (3,4,5,6-tetrachloro-N-(2-phenylcyclopropyl)pyridine-2-carboxamide)

• Product Name: 3,4,5,6-tetrachloro-N-(2-phenylcyclopropyl)pyridine-2-carboxamide
• CAS No: 1424472-08-1
• MF: C₁₅H₁₀Cl₄N₂O
• MW: 376.064699649811
• CID: 5981950
• PubChem ID: 71885808
• Update Time: 2025-05-20

3,4,5,6-tetrachloro-N-(2-phenylcyclopropyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1424472-08-1
• AKOS034614115
• 3,4,5,6-tetrachloro-N-(2-phenylcyclopropyl)pyridine-2-carboxamide
• EN300-26602168
• Z826118638

• Inchi： 1S/C15H10Cl4N2O/c16-10-11(17)13(21-14(19)12(10)18)15(22)20-9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,20,22)
• InChI Key： WYUVUHBZPVEMIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(NC1CC1C1C=CC=CC=1)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 375.951774g/mol
• Monoisotopic Mass: 373.954724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 42Ų

Additional information on 3,4,5,6-tetrachloro-N-(2-phenylcyclopropyl)pyridine-2-carboxamide

3,4,5,6-Tetrachloro-N-(2-phenylcyclopropyl)pyridine-2-carboxamide (CAS No. 1424472-08-1): A Comprehensive Overview

The compound 3,4,5,6-tetrachloro-N-(2-phenylcyclopropyl)pyridine-2-carboxamide, identified by the CAS registry number CAS No. 1424472-08-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with four chlorine atoms at positions 3, 4, 5, and 6, along with a carboxamide group attached at position 2. The substituent on the carboxamide group is a cyclopropyl ring fused with a phenyl group at position 2.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving chlorination and amide formation. The synthesis of 3,4,5,6-tetrachloro-N-(2-phenylcyclopropyl)pyridine-2-carboxamide typically begins with the chlorination of pyridine derivatives using chlorine gas under controlled conditions. Subsequent steps involve the introduction of the cyclopropylphenyl group via nucleophilic substitution or coupling reactions. The final product is purified using chromatographic techniques to ensure high purity and stability.

The structural features of this compound make it an interesting candidate for various applications. The presence of multiple chlorine atoms on the pyridine ring imparts significant electron-withdrawing effects, which can influence the molecule's reactivity and stability. Additionally, the cyclopropylphenyl substituent introduces steric hindrance and unique electronic properties that may enhance its binding affinity to specific biological targets.

Preliminary studies on the biological activity of CAS No. 1424472-08-1 suggest potential applications in pharmacology and agrochemistry. For instance, this compound has shown promise as a lead molecule in drug discovery programs targeting specific enzymes or receptors involved in disease pathways. Its ability to modulate enzyme activity or inhibit receptor function makes it a valuable tool for researchers exploring novel therapeutic strategies.

In the field of agrochemistry, 3,4,5,6-tetrachloro-N-(2-phenylcyclopropyl)pyridine-2-carboxamide has been evaluated for its potential as a herbicide or fungicide. Initial bioassays indicate that this compound exhibits selective toxicity against certain plant pathogens while showing minimal adverse effects on non-target organisms. These findings highlight its potential role in sustainable agriculture practices aimed at reducing chemical inputs while maintaining crop yields.

The synthesis and characterization of this compound have been documented in several recent scientific publications. Researchers have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its molecular structure and purity. These studies underscore the importance of rigorous analytical methods in ensuring the reliability of chemical data.

In conclusion, CAS No. 1424472-08-1, or 3,4,5,6-tetrachloro-N-(2-phenylcyclopropyl)pyridine-2-carboxamide, represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure and promising biological properties make it a subject of intense research interest. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to advancements in chemistry and related fields.